Cas no 774238-80-1 (4-Pyridinecarboxaldehyde, 3-iodo-)
774238-80-1 structure
Product Name:4-Pyridinecarboxaldehyde, 3-iodo-
CAS No:774238-80-1
MF:C6H4INO
MW:233.006533622742
CID:1784377
PubChem ID:23436973
Update Time:2025-04-21
4-Pyridinecarboxaldehyde, 3-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxaldehyde, 3-iodo-
- 3-Iodoisonicotinaldehyde
- SCHEMBL5700375
- 774238-80-1
- DB-136738
-
- Inchi： 1S/C6H4INO/c7-6-3-8-2-1-5(6)4-9/h1-4H
- InChI Key： BKWXNYWOKBFZOO-UHFFFAOYSA-N
- SMILES： IC1C=NC=CC=1C=O
Computed Properties
- Exact Mass: 232.93376g/mol
- Monoisotopic Mass: 232.93376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 30Ų
4-Pyridinecarboxaldehyde, 3-iodo- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
774238-80-1 (4-Pyridinecarboxaldehyde, 3-iodo-) Related Products
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